N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-((5-phenyl-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: 2-[1-(4-methylphenyl)-5-phenylimidazol-2-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C21H19N5OS2/c1-14-8-10-17(11-9-14)26-18(16-6-4-3-5-7-16)12-22-21(26)28-13-19(27)23-20-25-24-15(2)29-20/h3-12H,13H2,1-2H3,(H,23,25,27)
• InChI Key: QPEQTUJTVBNWOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=CN=C2SCC(=O)NC3=NN=C(S3)C)C4=CC=CC=C4
• Molecular Formula: C21H19N5OS2
• Molecular Weight: 421.5 g/mol
• CAS No.: 1206989-77-6

Description

N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-((5-phenyl-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H19N5OS2 and its molecular weight is 421.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

A significant body of research focuses on the synthesis and biological evaluation of thiadiazole derivatives for their anticancer properties. Studies have synthesized various N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-((5-phenyl-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide analogs, investigating their anticancer activity across different cancer cell lines. For instance, Evren et al. (2019) highlighted the synthesis of 5-methyl-4-phenyl thiazole derivatives, including compounds closely related to the specified chemical, which showed selective cytotoxicity against A549 human lung adenocarcinoma cells, indicating potential as anticancer agents Evren, L. Yurttaş, B. Eksellı, & G. Akalın-Çiftçi, 2019. Furthermore, Abu-Melha (2021) synthesized imidazothiadiazole analogs exhibiting potent cytotoxic effects against breast cancer cell lines, underscoring the promise of thiadiazole derivatives in cancer therapy Sraa Abu-Melha, 2021.

Antibacterial and Antifungal Applications

Another area of interest is the antimicrobial properties of thiadiazole derivatives. Ramalingam et al. (2019) synthesized derivatives showing significant antibacterial activity, highlighting the potential of these compounds in addressing antibiotic resistance K. Ramalingam, D. Ramesh, & B. Sreenivasulu, 2019. Additionally, compounds bearing a 1,3,4-thiadiazole moiety designed and synthesized by Tang et al. (2019) demonstrated good antiviral activities against tobacco mosaic virus (TMV) and antibacterial activities, suggesting their utility in agricultural and pharmaceutical applications Xu Tang et al., 2019.

Insecticidal Properties

The derivatives of this compound have also been investigated for their insecticidal activities. Fadda et al. (2017) explored the use of these compounds against the cotton leafworm, Spodoptera littoralis, highlighting their potential as novel insecticidal agents A. Fadda et al., 2017.